Cas no 436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-)
436086-79-2 structure
Product Name:Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
CAS No:436086-79-2
MF:C14H14FN
MW:215.266067028046
MDL:MFCD03724405
CID:334378
PubChem ID:769794
Update Time:2025-04-19
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
- Benzyl-(3-fluoro-benzyl)-amine
- N-[(3-fluorophenyl)methyl]-1-phenylmethanamine
- [(3-fluorophenyl)methyl]benzylamine
- benzyl[(3-fluorophenyl)methyl]amine
- DTXSID90354342
- N-Benzyl-1-(3-fluorophenyl)methanamine
- N-Benzyl-3-fluorobenzylamine
- A1-24091
- SB79012
- AKOS000225882
- SR-01000325631-1
- SCHEMBL21165344
- SR-01000325631
- BRD-K76315021-001-01-9
- 436086-79-2
- BENZYL-(3-FLUOROBENZYL)AMINE
- MFCD03724405
-
- MDL: MFCD03724405
- Inchi: 1S/C14H14FN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
- InChI Key: XBXOBRJGFVKXGW-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CNCC1C=CC=CC=1
Computed Properties
- Exact Mass: 215.11100
- Monoisotopic Mass: 215.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12A^2
Experimental Properties
- Boiling Point: 303.4°Cat760mmHg
- Flash Point: 137.3°C
- PSA: 12.03000
- LogP: 3.50640
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB278447-1 g |
N-Benzyl-3-fluorobenzylamine; . |
436086-79-2 | 1g |
€275.00 | 2023-04-26 | ||
| abcr | AB278447-1g |
N-Benzyl-3-fluorobenzylamine; . |
436086-79-2 | 1g |
€275.00 | 2025-04-18 | ||
| A2B Chem LLC | AG18358-1g |
BENZYL-(3-FLUORO-BENZYL)-AMINE |
436086-79-2 | 95% | 1g |
$572.00 | 2024-04-20 | |
| A2B Chem LLC | AG18358-2.5g |
BENZYL-(3-FLUORO-BENZYL)-AMINE |
436086-79-2 | 95% | 2.5g |
$993.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626903-5g |
N-benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 98% | 5g |
¥10987.00 | 2024-05-13 | |
| Crysdot LLC | CD12071917-5g |
N-Benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 97% | 5g |
$874 | 2024-07-24 | |
| Ambeed | A750484-1g |
N-Benzyl-1-(3-fluorophenyl)methanamine |
436086-79-2 | 97% | 1g |
$294.0 | 2025-04-19 |
Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-) Related Products
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